Cas no 5368-91-2 (N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine)

• Product Name: N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine
• CAS No: 5368-91-2
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 1583570
• PubChem ID: 199973
• Update Time: 2025-04-21

N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclohexyl-2-methylpropan-2-yl)propan-1-amine
• 1-cyclohexyl-2-methyl-N-propylpropan-2-amine
• 5368-91-2
• NWJNQSZEYOLOLA-UHFFFAOYSA-N
• alpha,alpha-Dimethyl-N-propylcyclohexaneethylamine
• BRN 2801981
• D-3-7
• Cyclohexaneethylamine, alpha,alpha-dimethyl-N-propyl-
• DTXSID10201920

• Inchi： 1S/C13H27N/c1-4-10-14-13(2,3)11-12-8-6-5-7-9-12/h12,14H,4-11H2,1-3H3
• InChI Key： NWJNQSZEYOLOLA-UHFFFAOYSA-N
• SMILES： N(CCC)C(C)(C)CC1CCCCC1

Computed Properties

• Exact Mass: 197.21451
• Monoisotopic Mass: 197.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.838
• Boiling Point: 245.2°C at 760 mmHg
• Flash Point: 87.9°C
• Refractive Index: 1.453
• PSA: 12.03